(E)-5-chloro-3-methyl-N-(4-(methylamino)-4-oxobut-2-en-1-yl)benzofuran-2-carboxamide

• IUPAC Name: 5-chloro-3-methyl-N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H15ClN2O3/c1-9-11-8-10(16)5-6-12(11)21-14(9)15(20)18-7-3-4-13(19)17-2/h3-6,8H,7H2,1-2H3,(H,17,19)(H,18,20)/b4-3+
• InChI Key: DCODVPJITXEPIO-ONEGZZNKSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)Cl)C(=O)NCC=CC(=O)NC
• Isomeric SMILES: CC1=C(OC2=C1C=C(C=C2)Cl)C(=O)NC/C=C/C(=O)NC
• Molecular Formula: C15H15ClN2O3
• Molecular Weight: 306.74 g/mol

Description

“(E)-5-chloro-3-methyl-N-(4-(methylamino)-4-oxobut-2-en-1-yl)benzofuran-2-carboxamide” is a benzofuran derivative. Benzofurans are ubiquitous in nature and have been extensively studied due to their chemotherapeutic and physiological properties.

Synthesis Analysis

Benzofuran derivatives can be synthesized using a variety of methods. One such method involves a synthetic sequence of 8-aminoquinoline directed C–H arylations followed by transamidations. Another method involves constructing a benzofuran ring through a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is composed of fused benzene and furan rings. The structure can be modified with a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold.

Chemical Reactions Analysis

Benzofuran derivatives can undergo a variety of chemical reactions. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on their specific structures. They are present in many drugs due to their versatility and unique physicochemical properties.

Scientific Research Applications

Biocidal Applications

This compound has been evaluated as a biocide for processing coatings and paper and boards. Specifically, it is a mixture of 5-chloro-2-methyl-2H-isothiazol-3-one and 2-methyl-2H-isothiazol-3-one in a 3:1 ratio. The European Food Safety Authority (EFSA) assessed its safety and concluded that there is no concern for consumers if the maximum residual amount in finished products does not exceed 25 µg/dm². .

Antitumor Properties

Benzofuran derivatives, including those related to our compound, have shown promise as potential antitumor agents. . These findings highlight the compound’s potential in cancer therapy.

Novel Therapies

Benzofuran compounds, due to their versatile features, have attracted attention from researchers worldwide. They serve as potential natural drug lead compounds. .

Mechanism of Action

While the specific mechanism of action for “(E)-5-chloro-3-methyl-N-(4-(methylamino)-4-oxobut-2-en-1-yl)benzofuran-2-carboxamide” is not mentioned in the search results, benzofuran derivatives have shown potential anticancer activity. They have been found to display inhibitory potency against a panel of human cancer cell lines.

Future Directions

Given the biological activities and potential applications of benzofuran compounds, they have attracted the attention of chemical and pharmaceutical researchers worldwide. They are potential natural drug lead compounds. The development of novel synthetic methodologies that can grant expedient access to new kinds of benzofuran derivatives is a promising area of research.